Cas no 883107-58-2 (Benzenamine,2-methyl-6-(phenylmethoxy)-)

• Product Name: Benzenamine,2-methyl-6-(phenylmethoxy)-
• CAS No: 883107-58-2
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• MDL: MFCD06410774
• CID: 710372
• PubChem ID: 2762947
• Update Time: 2025-08-03

Benzenamine,2-methyl-6-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-methyl-6-(phenylmethoxy)-
• 2-Benzyloxy-6-methylaniline
• 2-methyl-6-phenylmethoxyaniline
• 2-benzyloxy-6-methylphenylamine
• 883107-58-2
• 2-benzyloxy-6-methyl-phenylamine
• DTXSID40376599
• FT-0730919
• RXZGJDHFSKTGHK-UHFFFAOYSA-N
• CS-0088014
• SCHEMBL648673
• 2-(BENZYLOXY)-6-METHYLANILINE
• EN300-1296172

• MDL： MFCD06410774
• Inchi： 1S/C14H15NO/c1-11-6-5-9-13(14(11)15)16-10-12-7-3-2-4-8-12/h2-9H,10,15H2,1H3
• InChI Key： RXZGJDHFSKTGHK-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC=C(C)C=1N

Computed Properties

• Exact Mass: 213.11500
• Monoisotopic Mass: 213.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.106
• Boiling Point: 362℃
• Flash Point: 178℃
• PSA: 35.25000
• LogP: 3.73740